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Compound of Interest

Compound Name: FmocNH-PEG4-t-butyl ester

Cat. No.: B8236523 Get Quote

Essential Safety and Handling Guide for Fmoc-
NH-PEG4-t-butyl ester
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Fmoc-

NH-PEG4-t-butyl ester (CAS No. 2148295-94-5). The following procedures are based on the

available safety data for this compound and general best practices for handling structurally

similar chemicals. A specific Safety Data Sheet (SDS) for this compound was not located;

therefore, all personnel must handle this substance with care and adhere to the principle of "as

low as reasonably achievable" (ALARA) for exposure.

Chemical and Physical Properties
Property Value Source

CAS Number 2148295-94-5 Key Organics, MedKoo

Molecular Formula C30H41NO8 Key Organics, MedKoo

Molecular Weight 543.66 g/mol Key Organics, MedKoo

Appearance Colorless to light yellow liquid MedChemExpress

Storage Conditions
-20°C, sealed storage, away

from moisture
MedChemExpress
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Hazard Identification and Personal Protective
Equipment (PPE)
Based on GHS classifications for this compound, the following hazards are identified.

Appropriate PPE is mandatory to mitigate these risks.

Hazard Statement Description
Recommended Personal
Protective Equipment
(PPE)

H302 Harmful if swallowed

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.

H315 Causes skin irritation

Wear protective gloves (nitrile

or neoprene recommended).

Wear a lab coat.

H319 Causes serious eye irritation
Wear chemical safety goggles

or a face shield.

H335 May cause respiratory irritation

Handle in a well-ventilated

area, preferably in a chemical

fume hood.

General PPE Requirements:

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn when there is a risk of splashing.

Skin Protection: A standard laboratory coat must be worn at all times. Chemically resistant

gloves (nitrile or neoprene) are required. Inspect gloves for any tears or punctures before

use and replace them immediately if contaminated. For larger quantities or when splashing is

likely, consider an impervious apron or coveralls.

Respiratory Protection: All handling of this compound should be conducted in a certified

chemical fume hood to minimize inhalation exposure. If a fume hood is not available, a
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NIOSH-approved respirator with an appropriate organic vapor cartridge may be necessary.

Operational Plan for Handling
A systematic approach to handling Fmoc-NH-PEG4-t-butyl ester is crucial for ensuring

laboratory safety.

1. Pre-Handling Preparations:

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have spill containment materials (e.g., absorbent pads, sand) readily accessible.

Prepare all necessary equipment and reagents before handling the compound.

2. Handling the Compound:

Work within the sash of the chemical fume hood.

Use compatible labware (e.g., glass, stainless steel).

Avoid creating aerosols.

If the compound is in a solid form that creates dust, handle it with extra care to prevent

inhalation.

Keep the container tightly closed when not in use.

3. Post-Handling Procedures:

Wipe down the work area with an appropriate solvent and then with soap and water.

Properly dispose of all contaminated materials (see Disposal Plan below).

Wash hands thoroughly with soap and water after handling is complete.
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Disposal Plan
All waste containing Fmoc-NH-PEG4-t-butyl ester must be treated as chemical waste.

Solid Waste: Collect any contaminated solid waste (e.g., pipette tips, weighing paper, gloves)

in a designated, labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing this compound in a sealed, properly labeled

hazardous waste container. Do not pour down the drain.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous waste. Dispose of the rinsed container according to

your institution's guidelines for chemical waste.

Labeling: All waste containers must be clearly labeled with the full chemical name and

associated hazards.
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Workflow for Handling Fmoc-NH-PEG4-t-butyl ester
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Caption: Workflow for Handling Fmoc-NH-PEG4-t-butyl ester.
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To cite this document: BenchChem. [Personal protective equipment for handling FmocNH-
PEG4-t-butyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8236523#personal-protective-equipment-for-
handling-fmocnh-peg4-t-butyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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